4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid

• Molecular Formula: C7H11NO4
• Molecular Weight: 173.17 g/mol
• IUPAC Name: 4-(2-methoxyethylamino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C7H11NO4/c1-12-5-4-8-6(9)2-3-7(10)11/h2-3H,4-5H2,1H3,(H,8,9)(H,10,11)
• InChI Key: SAUVQRXQIQIYKI-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C=CC(=O)O

Description

4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid is an organic compound with a unique structure that includes both an amino group and a methoxyethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid typically involves the reaction of a suitable precursor with 2-methoxyethylamine under controlled conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pH, are carefully monitored to ensure high yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process is optimized for efficiency and cost-effectiveness, with considerations for the scalability of the reaction and the availability of raw materials .

Chemical Reactions Analysis

Types of Reactions

4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and methoxyethyl groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, such as solvent choice and temperature, are tailored to achieve the desired transformation .

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce a variety of substituted compounds .

Scientific Research Applications

4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of various chemical products, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-(2-Methoxyethylamino)-4-oxobut-2-enoic acid include other amino acids and derivatives with similar functional groups. Examples include:

• 4-Amino-4-oxobut-2-enoic acid
• 4-(2-Hydroxyethylamino)-4-oxobut-2-enoic acid
• 4-(2-Ethoxyethylamino)-4-oxobut-2-enoic acid

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for research and industrial applications .